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Compound Focus: Edeine D

CAS No.: 40627-96-1

Cat. No.: S526872

Edeines are a group of non-ribosomal peptide antibiotics produced by Brevibacillus brevis. The table below

summarizes key findings from recent studies on engineered high-yielding strains and their biocontrol

potential.
) Reported : .
Edeine Type / Reported Key Pathogens Control Primary Experimental
Producing Strain Yield Inhibited ) Methodologies
Efficacy
High-Yield
Engineered
Strains
X23(AabrB)::Pmwp  97.3 mg/L Ralstonia 82.9% Pot experiments, plate
[1] [1] solanacearum, against confrontation assays, HPLC-
Verticillium tobacco MS [1]
dahliae, bacterial wilt
Rhizoctonia [1]
solani, Fusarium
oxysporum [1]
X23 with Pmwp 83.6 mg/L Information not Information Promoter engineering, HPLC-
promoter [2] [2] specified in not MS, antimicrobial activity
source specified in assays [2]
source
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] Reported . .
Edeine Type / Reported Key Pathogens Primary Experimental
Producing Strain Yield Inhibited Co-ntrol Methodologies
Efficacy
X23 with Pspac Information Information not Information Promoter engineering, HPLC-
promoter [2] not specified in not MS, antimicrobial activity
specified in  source specified in assays [2]
source source
Wild-Type & Other
Strains
B. brevis X23 9.6 mg/L [1] Ralstonia 62.5% Pot experiments, plate
(Wild-type) [1] solanacearum [1]  against confrontation assays, HPLC-
tobacco MS [1]
bacterial wilt
[1]
B. brevis HK544 Information  Fusarium Information Yeast respiration inhibition
(Edeine B1) [3] not graminearum [3] not assay, ATP production
specified in specified in measurement, transcriptome
source source analysis [3]
X23 with 92.27% Information not Information Gene
overexpressed increase specified in not knockout/complementation,
edeB [4] over wild- source specified in RT-gPCR, Electrophoretic
type [4] source Mobility Shift Assay (EMSA)

[4]

Edeines demonstrate a broad-spectrum antimicrobial activity against various plant pathogens, including
bacteria and fungi. Their mode of action is dose-dependent: at low concentrations, they inhibit DNA

synthesis, while at high concentrations, they disrupt protein synthesis by binding to the ribosome's P-site [4]

[5].

Key Experimental Protocols in Edeine Research
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For researchers aiming to replicate or build upon these findings, here is a summary of the core experimental

techniques used in the cited studies.

e Strain Engineering: The primary method for enhancing edeine production is promoter engineering,
which involves replacing the native promoter of the edeine biosynthetic gene cluster (ede BGC) with a
stronger, inducible promoter (e.g., Pmwp, Pspac) using Red/ET homologous recombination [2] [1].
Another strategy is the knockout of global negative regulatory factors like AbrB [1].

¢ Production Quantification: Edeine production is typically quantified using High-Performance
Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). This method separates
and accurately measures the concentration of different edeine variants in culture extracts [2] [1].

¢ In Vitro Biocontrol Assessment:

o Plate Confrontation Assay: This is a standard dual-culture method where the pathogen is
cultured on a plate opposite the B. brevis strain. The zone of inhibition around the B. brevis
colony is measured to assess antimicrobial activity [1].

o Minimum Inhibitory Concentration (MIC) Assay: This technique determines the lowest
concentration of a bacterial culture filtrate or purified compound required to prevent the visible
growth of a pathogen [3].

¢ In Planta Biocontrol Assessment: Pot experiments are conducted under controlled greenhouse
conditions. Plants are treated with the biocontrol agent and then challenged with the pathogen. The
control efficacy is calculated based on the reduction in disease incidence or severity compared to
untreated controls [1].

Mechanism of Action and Engineering Workflow

The following diagram illustrates the molecular mechanism of edeine and a generalized workflow for

creating high-yield engineered strains, as referenced in the available literature.
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- Knock out negative regulator (e.g., AbrB)
Inhibits DNA polymerase Binds 30S ribosomal P-site Fermentation in
(Blocks DNA synthesis) (Blocks protein translation) Nutrient Broth (NB)

Quantify Edeine Production
via HPLC-MS

Assess Biocontrol Efficacy
(In vitro and Pot Experiments)

High-Yield
Engineered Strain

Click to download full resolution via product page

Research Gaps and Future Directions

A comprehensive comparison guide for Edeine D is currently constrained by several research gaps, which

also present opportunities for future investigation.

e Lack of Direct Edeine D Data: The available studies primarily report on total edeine production or
focus on Edeine B1 [3]. The specific production yield and efficacy of Edeine D alone are not detailed
in the public literature.

¢ Limited Comparative Studies: The search results do not contain head-to-head studies that directly
benchmark the performance of engineered B. brevis strains or purified edeines against other
commercial biocontrol agents or chemical pesticides.
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¢ Focus on Strain Engineering: Current published research is heavily focused on increasing
production titers within the native producer, B. brevis, rather than on systematic field-level comparison
of its biocontrol performance against alternatives [2] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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